Cas no 851782-71-3 (N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851782-71-3
• MF: C₁₉H₂₂FN₃O₄S₂
• MW: 439.524085521698
• CID: 6173602
• PubChem ID: 3426677
• Update Time: 2025-07-01

N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• N-(3-(1-(ethylsulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• N-[3-[2-ethylsulfonyl-3-(4-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• 851782-71-3
• F0622-0250
• N-{3-[1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• Z426041366
• AKOS005417158
• EU-0059452

• Inchi： 1S/C19H22FN3O4S2/c1-3-28(24,25)22-17-7-5-6-15(12-17)18-13-19(14-8-10-16(20)11-9-14)23(21-18)29(26,27)4-2/h5-12,19,22H,3-4,13H2,1-2H3
• InChI Key： YAIZLDQKLCYCEK-UHFFFAOYSA-N
• SMILES： S(CC)(N1C(C2C=CC(=CC=2)F)CC(C2C=CC=C(C=2)NS(CC)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 439.10357670g/mol
• Monoisotopic Mass: 439.10357670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

N-{3-[1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide (CAS No: 851782-71-3)

N-{3-[1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide, commonly referred to by its CAS number 851782-71-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels.

The molecular structure of this compound is characterized by a sulfonamide group attached to a phenyl ring, which is further connected to a dihydro-pyrazole moiety. The dihydro-pyrazole ring is substituted with an ethanesulfonyl group and a fluorophenyl group, adding complexity and diversity to its chemical profile. This intricate structure suggests that the compound may exhibit unique pharmacological properties, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the fluorophenyl group in this compound is of particular interest, as fluorinated aromatic rings are known to enhance drug-like properties such as lipophilicity and metabolic stability. These attributes are crucial for designing drugs with optimal pharmacokinetic profiles.

The synthesis of N-{3-[1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced efficiently for further testing and development.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects on certain kinases, making it a valuable tool in the study of cellular signaling pathways. Its ability to selectively target these enzymes without significant off-target effects underscores its potential as a lead compound in drug discovery programs.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the sulfonamide group plays a critical role in binding to target proteins, while the dihydro-pyrazole moiety contributes to conformational flexibility and specificity.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound in various disease models, including cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical stages and into clinical trials.

In conclusion, N-{3-[1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide (CAS No: 851782-71-3) represents a compelling example of how advanced synthetic strategies and cutting-edge research can lead to innovative therapeutic agents. Its unique chemical structure and promising biological profile position it as a key player in the future of drug development.